Cas no 1008106-86-2 (2-Iodophenylboronic acid)

• Product Name: 2-Iodophenylboronic acid
• CAS No: 1008106-86-2
• MF: C₆H₆BIO₂
• MW: 247.826114177704
• MDL: MFCD09743934
• CID: 1082925
• PubChem ID: 329762752
• Update Time: 2025-11-01

2-Iodophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Iodophenylboronic acid
• ACMC-20ansv
• AG-A-43287
• AK-45878
• CTK7I2634
• o-iodophenylboronic acid
• ortho-iodophenylboronic acid
• SBB071108
• SureCN1905745
• (2-iodophenyl)boronic acid
• 2-iodophenylboronicacid
• Boronic acid, B-(2-iodophenyl)-
• MGUDXXNWLVGZIF-UHFFFAOYSA-N
• FCH1327242
• AM86204
• BC001320
• ST24040721
• Y3509

• MDL： MFCD09743934
• Inchi： 1S/C6H6BIO2/c8-6-4-2-1-3-5(6)7(9)10/h1-4,9-10H
• InChI Key： MGUDXXNWLVGZIF-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1B(O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Topological Polar Surface Area: 40.5

Experimental Properties

• Density: 1.95±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 189-194 °C
• Solubility: Slightly soluble (2.4 g/l) (25 º C),

2-Iodophenylboronic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Iodobenzenes
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-Iodophenylboronic acid

Comprehensive Overview of 2-Iodophenylboronic Acid (CAS No. 1008106-86-2): Properties, Applications, and Industry Insights

2-Iodophenylboronic acid (CAS No. 1008106-86-2) is a versatile boronic acid derivative widely utilized in organic synthesis, pharmaceutical research, and material science. This compound, characterized by its iodine-substituted phenyl ring and boronic acid functional group, plays a pivotal role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery and agrochemical development. Its unique structural features enable the formation of carbon-carbon bonds, making it indispensable for constructing complex molecular architectures.

The growing demand for 2-Iodophenylboronic acid is driven by its applications in bioconjugation, proteomics, and the development of PET imaging agents. Researchers frequently search for "2-Iodophenylboronic acid solubility," "CAS 1008106-86-2 suppliers," and "Suzuki coupling with iodophenylboronic acid," reflecting its relevance in both academic and industrial settings. Recent advancements in green chemistry have also spotlighted this compound’s potential in catalyst-free reactions and sustainable synthesis methodologies.

From a technical perspective, 2-Iodophenylboronic acid exhibits moderate stability under inert atmospheres but requires storage at low temperatures to prevent protodeboronation. Its melting point (typically 150–160°C) and NMR spectral data (e.g., δ¹¹B ~30 ppm) are critical for quality control. Analytical techniques like HPLC and mass spectrometry are commonly employed to verify purity, especially for pharmaceutical-grade batches.

In the context of drug development, this compound serves as a key intermediate for tyrosine kinase inhibitors and anticancer agents. Searches for "2-Iodophenylboronic acid in medicinal chemistry" or "CAS 1008106-86-2 patent applications" highlight its commercial significance. Notably, its iodine moiety facilitates further functionalization via halogen exchange reactions, expanding its utility in high-throughput screening libraries.

Emerging trends in nanotechnology have further broadened the scope of 2-Iodophenylboronic acid, particularly in designing boron-doped graphene for energy storage devices. Discussions around "boronic acid MOFs" (metal-organic frameworks) and "bioimaging probes" underscore its interdisciplinary appeal. Regulatory compliance, such as REACH certification for CAS No. 1008106-86-2, remains a priority for global suppliers to ensure safe handling and transport.

To address common queries like "How to purify 2-Iodophenylboronic acid?" or "Alternative catalysts for Suzuki reactions," experts recommend recrystallization from ethanol/water mixtures and palladium nanoparticle systems, respectively. The compound’s MSDS (Material Safety Data Sheet) emphasizes standard lab precautions, though it is not classified as hazardous under normal usage.

In summary, 2-Iodophenylboronic acid (CAS No. 1008106-86-2) bridges fundamental research and industrial innovation, with its demand fueled by breakthroughs in precision medicine and renewable materials. Its synergy with AI-driven molecular design tools and automated synthesis platforms positions it as a critical enabler of future scientific advancements.